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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current toxicological knowledge

of 3-Methoxybutan-1-ol (CAS No. 2517-43-3). The information is compiled from publicly

available safety data sheets, regulatory databases, and scientific literature. This document is

intended to serve as a resource for researchers, scientists, and professionals in drug

development who may be working with or evaluating this solvent.

Executive Summary
3-Methoxybutan-1-ol is a colorless, neutral liquid with a mild odor, primarily used as a solvent

in various industrial applications, including coatings, inks, and adhesives. Based on the

available data, 3-Methoxybutan-1-ol exhibits low acute toxicity. It is not classified as a skin

irritant, but some sources suggest it may cause mild and transient eye irritation. There is no

evidence to suggest that 3-Methoxybutan-1-ol is carcinogenic or genotoxic. The toxicological

properties have not been fully investigated in all areas, and data on chronic toxicity and

reproductive toxicity are limited in the public domain.
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Property Value

CAS Number 2517-43-3

Molecular Formula C5H12O2

Molecular Weight 104.15 g/mol

Appearance Colorless liquid[1]

Boiling Point 161 °C[1]

Flash Point 46 °C to 74 °C[1][2]

Water Solubility Miscible[1]

Toxicological Data
The following tables summarize the available quantitative toxicological data for 3-
Methoxybutan-1-ol.

Acute Toxicity
Endpoint Species Route Value Reference

LD50 Rat Oral >2000 mg/kg [3][4]

LC50 Cat Inhalation 6200 mg/m³ [3]

Irritation and Sensitization
Endpoint Species Result Reference

Skin Irritation Rabbit Non-irritant [3]

Eye Irritation -
Non-irritant to mild

irritant
[2][3]

Sensitization -
No information

available

Genetic and Carcinogenic Toxicology
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There is currently no evidence to suggest that 3-Methoxybutan-1-ol is genotoxic or

carcinogenic. No components of this product at levels greater than or equal to 0.1% are

identified as a carcinogen or potential carcinogen by ACGIH, NTP, or OSHA.[3]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 3-Methoxybutan-1-ol are

not extensively available in the public literature. However, references to standardized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD), are often cited in safety data sheets.

Acute Oral Toxicity (OECD Guideline 401)
While the full study report is not publicly available, the LD50 value for oral toxicity in rats was

determined following OECD Guideline 401.[3] A general protocol for this type of study is as

follows:

Test Animals: Typically, young adult rats of a standard laboratory strain are used.

Administration: The test substance is administered in a single dose by gavage.

Dosage: A limit test is often performed at 2000 mg/kg body weight.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the study.

Skin Irritation (OECD Guideline 404)
The assessment of skin irritation potential in rabbits is generally conducted according to OECD

Guideline 404.

Test Animals: Healthy young adult albino rabbits are typically used.

Application: A small amount of the test substance is applied to a shaved patch of skin.

Exposure: The substance is left in contact with the skin for a defined period, usually 4 hours.
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Observation: The skin is evaluated for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal.

Visualizations
General Toxicological Assessment Workflow
The following diagram illustrates a typical workflow for the toxicological assessment of a

chemical substance.
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Caption: A generalized workflow for the toxicological assessment of a chemical.
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Hypothetical Metabolic Pathway
In the absence of specific metabolic data for 3-Methoxybutan-1-ol, a hypothetical pathway can

be proposed based on the metabolism of similar alcohols and ethers. The primary alcohol

group is likely to be oxidized, and the ether linkage may undergo O-dealkylation.

3-Methoxybutan-1-ol

3-MethoxybutanalAlcohol Dehydrogenase

Butane-1,3-diol
CYP450 (O-dealkylation)

3-Methoxybutanoic Acid
Aldehyde Dehydrogenase

Further Metabolism

Click to download full resolution via product page

Caption: A hypothetical metabolic pathway for 3-Methoxybutan-1-ol.

Toxicokinetics
There is a lack of publicly available data on the toxicokinetics (absorption, distribution,

metabolism, and excretion) of 3-Methoxybutan-1-ol.

Conclusion
3-Methoxybutan-1-ol is a solvent with low acute toxicity. While it is not a skin irritant, it may

cause mild eye irritation. The available data do not indicate any concerns for genotoxicity or

carcinogenicity. However, there are significant data gaps, particularly in the areas of chronic

toxicity, reproductive toxicity, and toxicokinetics. For any application where significant human

exposure is anticipated, further toxicological studies would be warranted to fill these data gaps

and perform a more comprehensive risk assessment. Professionals should always consult the

most recent Safety Data Sheet (SDS) and follow appropriate safety protocols when handling

this chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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